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Compound of Interest

Compound Name:
2-Chloroquinoline-4-carboxylic

acid

CAS No.: 5467-57-2

Cat. No.: B1584839

Get Quote

CAS: 634-47-9 | Formula: C₁₀H₆ClNO₂ | Mol. Weight: 207.61 g/mol [1][2]

Executive Summary: The Safety-Synthesis Nexus
As a Senior Application Scientist, I often see 2-Chloroquinoline-4-carboxylic acid treated

casually due to its status as a solid intermediate. This is a critical error. This compound is a

potent electrophilic scaffold used frequently in the synthesis of antimalarials and kinase

inhibitors. Its reactivity—specifically the lability of the C2-chlorine atom—correlates directly with

its biological interaction potential.

The Directive: Treat this compound not just as an irritant, but as a potential sensitizer and toxic

agent (H301/H302). Your safety protocol must prevent two specific failure modes: inhalation of

micro-particulates during weighing and dermal absorption during solubilization.

Hazard Identification & Risk Assessment
Current GHS classifications vary by vendor. We adopt the conservative "Worst-Case" safety

profile (Sigma-Aldrich/Merck data) to ensure maximum protection.
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Hazard Class Code Description
Mechanism of
Action

Acute Toxicity (Oral) H301 Toxic if swallowed

Systemic absorption

via mucous

membranes.

Skin Irritation H315 Causes skin irritation

Acidic functionality

reacts with epidermal

moisture.

Eye Irritation H319
Causes serious eye

irritation

Corrosive damage to

corneal epithelium

upon contact.

STOT - SE H335
May cause respiratory

irritation

Micro-crystalline dust

irritates bronchial

lining.

The PPE Defense System
Standard lab coats are insufficient. The following system is designed to create a redundant

barrier against both solid dust and organic solutions.

A. Dermal Protection (Hands)
The Challenge: Halogenated aromatic acids can permeate standard latex. Furthermore, once

dissolved in organic solvents (e.g., DMF, DCM), the permeation rate accelerates.

Protocol for SOLID Handling:

Material: Nitrile (Accelerator-free preferred).

Thickness: Minimum 0.11 mm (4-5 mil).

Logic: Nitrile provides excellent abrasion resistance against crystals.

Protocol for SOLUTION Handling:

Configuration:Double-gloving is mandatory.
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Inner Layer: 4 mil Nitrile (Tactility).

Outer Layer: 8 mil Nitrile or Laminate (Barrier).

Why? If you are dissolving this in Dichloromethane (DCM), the solvent will breach a single

nitrile glove in <2 minutes, carrying the toxic quinoline payload with it.

B. Respiratory & Ocular Protection
Primary Barrier: Certified Chemical Fume Hood (Face velocity: 100 fpm).

Secondary Barrier (Eyes): Chemical Splash Goggles (ANSI Z87.1). Note: Safety glasses are

inadequate if fine dust is generated during transfer.

Respiratory Backup: If weighing must occur outside a hood (strongly discouraged), use a

P100/N95 particulate respirator.

Operational Protocol: Step-by-Step
Phase 1: Weighing & Transfer
Context: Quinolines are prone to static charge buildup, leading to "jumping" powder.

Static Mitigation: Utilize an ionizing bar or antistatic gun on the weighing boat before adding

the solid.

The "Tunnel" Technique: Do not pour from height. Use a wide-mouth funnel extending deep

into the receiving vessel to minimize the "dust cloud" effect.

Decontamination: Immediately wipe the balance area with a wet paper towel

(water/surfactant) to capture invisible particulates. Do not use compressed air.

Phase 2: Solubilization & Reaction
Context: 2-Chloroquinoline-4-carboxylic acid is often reacted via Nucleophilic Aromatic

Substitution (

).
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Solvent Choice: When dissolving in polar aprotic solvents (DMF, DMSO), heat generation

may occur. Add solvent slowly to the solid.

Venting: If using thionyl chloride (

) to convert the acid to an acid chloride, significant

and

off-gassing will occur. Ensure the reaction vessel is vented to a scrubber or high-efficiency
hood exhaust.

Visualized Workflows
Diagram 1: The Hierarchy of Exposure Control
This diagram illustrates the decision logic for handling 2-Chloroquinoline-4-carboxylic acid,

prioritizing engineering controls over PPE.
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Hazard Source:
2-Chloroquinoline-4-carboxylic acid

(Dust/Solid)

Engineering Control:
Chemical Fume Hood

(Primary Barrier)

 Containment

Admin Control:
SOPs, Static Mitigation,

Restricted Access

 Residual Risk

PPE (Last Resort):
Nitrile Gloves (Double),

Goggles, Lab Coat

 Direct Contact Risk

Operator Exposure

 Failure Mode

Click to download full resolution via product page

Caption: Risk mitigation strategy prioritizing containment (fume hood) before reliance on PPE.

Diagram 2: Emergency Response Decision Tree
Immediate actions required upon exposure events.
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Exposure Event Identify Type

Dermal Contact

Ocular Contact

Inhalation

1. Remove Contaminated Clothing
2. Wash with Soap/Water (15 min)

3. Seek Medical Attn

1. Flush with Water (15 min)
2. Remove Contacts
3. Seek Medical Attn

1. Move to Fresh Air
2. Artificial Respiration if needed

3. Call Emergency Services

Click to download full resolution via product page

Caption: Triage workflow for immediate first aid response following exposure.

Disposal & Decontamination
Do not wash down the drain. This compound is toxic to aquatic life and persists in water

systems.

Solid Waste: Collect all contaminated weighing boats, paper towels, and gloves. Bag them in

a sealed polyethylene bag labeled "Hazardous Waste: Toxic Solid (Quinoline Derivative)."

Liquid Waste: Segregate into Halogenated Organic Waste. Even if dissolved in non-

halogenated solvents (like Acetone), the chlorine atom on the quinoline ring dictates the

halogenated stream to prevent issues during incineration.

Spill Cleanup:

Powder: Cover with wet paper towels to prevent dust. Scoop into a bag. Wipe surface with

a dilute surfactant (soap) solution.

Solution: Absorb with vermiculite or sand. Do not use combustible materials (sawdust).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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